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Compound of Interest

Compound Name: Tnik-IN-4

Cat. No.: B15141607

Essential Safety and Handling Guide for Tnik-IN-4

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides crucial safety and logistical information for the handling and disposal
of Tnik-IN-4, a potent Traf2- and Nck-interacting protein kinase (TNIK) inhibitor.[1]
Researchers, scientists, and drug development professionals should adhere to these
guidelines to ensure personal safety and proper management of this research compound.

Hazard ldentification and Personal Protective Equipment (PPE)

While a specific Safety Data Sheet (SDS) for Tnik-IN-4 is not publicly available, its nature as a
potent small molecule kinase inhibitor necessitates cautious handling. The following PPE is
mandatory when handling Tnik-IN-4 in solid or solution form, based on safety protocols for
similar compounds.[2]

Recommended Personal Protective Equipment (PPE)
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Activity

Required PPE

Specifications

Receiving and Unpacking

* Double Nitrile Glovese Lab

Coate Safety Glasses

Chemotherapy-rated gloves
(ASTM D6978) are
recommended.[3] A
disposable, back-closing gown
is preferred.[3] ANSI Z287.1
certified.[3]

Weighing and Aliquoting (Solid

Form)

» Double Nitrile Glovese
Disposable Lab Gowne Safety
Gogglese Face Shielde

Respiratory Protection

Change gloves immediately if
contaminated. Back-closing
with knit cuffs. Provides a full
seal around the eyes.
Recommended in addition to
goggles. A NIOSH-approved
N95 or higher respirator is
required to prevent inhalation

of fine particles.

Solution Preparation and

Handling

» Double Nitrile Glovese
Disposable Lab Gowne Safety
Goggles

Chemotherapy-rated gloves.
Impermeable to liquids. Protect

against splashes.

Waste Disposal

* Double Nitrile Glovese
Disposable Lab Gowne Safety
Goggles

Heavy-duty, chemical-resistant

gloves.

Experimental Protocols
Receiving and Storage

Upon receipt, immediately inspect the container for any signs of damage or leakage. Tnik-IN-4

is typically stored at -20°C or -80°C to maintain stability. Confirm the recommended storage

conditions on the product vial or datasheet and store it in a clearly labeled, designated, and

secure location away from incompatible materials.

Preparation of Stock Solutions
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All handling of solid Tnik-IN-4 and the preparation of solutions must be performed in a certified

chemical fume hood to prevent inhalation of dust or aerosols.

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare a
designated work area within the fume hood with absorbent, disposable bench paper.

Equilibration: Allow the vial of Tnik-IN-4 powder to equilibrate to room temperature before
opening to prevent condensation.

Weighing: Use a precision balance inside the fume hood. Handle the solid compound with
care to avoid generating dust. Use dedicated spatulas and weighing boats.

Solvent Addition: Slowly add the desired solvent (e.g., DMSO) to the vial containing the solid
Tnik-IN-4 to avoid splashing.

Dissolution: Securely cap the vial and vortex or sonicate as needed to ensure the compound
is fully dissolved.

Aliquoting: It is recommended to aliquot the stock solution into smaller, single-use volumes to
prevent repeated freeze-thaw cycles.

Labeling: Clearly label all vials with the compound name, concentration, solvent, date of
preparation, and appropriate hazard warnings.

Storage of Solutions: Store stock solutions at -20°C or -80°C as recommended to maintain
stability.

Spill Management

In the event of a spill, evacuate the area of all personnel and ensure the area is well-ventilated.

For personal protection during cleanup, refer to the PPE recommendations. Cover drains and

collect the spilled material, then dispose of it as hazardous chemical waste.

Disposal Plan

All waste materials contaminated with Tnik-IN-4 must be disposed of as hazardous chemical

waste.
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e Solid Waste: This includes empty vials, contaminated gloves, pipette tips, and any other
disposable materials that have come into contact with the compound. Place these items in a
designated, sealed, and clearly labeled hazardous waste container.

» Liquid Waste: Collect all solutions containing Tnik-IN-4 in a designated, sealed, and clearly
labeled hazardous waste container.

Visual Workflow for Safe Handling of Tnik-IN-4

Preparation Compound Handling (in Fume Hood) Storage

1 [
Don Appropriate PPE |—>| Prepare Fume Hood Work Area |-—I-| Equilibrate and Weigh Solid Tnik-IN-4 |—>| Prepare Stock Solution |—>| Aliquot into Single-Use Vials I_ ______ | Store Aliquots at -20°C or -80°C |

Waste Disposal

| ollect Solid Waste in Labeled Container

I ollect Liquid Waste in Labeled Container

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tnik-IN-4 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medchemexpress.com [medchemexpress.com]
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 To cite this document: BenchChem. [Personal protective equipment for handling Tnik-IN-4].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15141607#personal-protective-equipment-for-
handling-tnik-in-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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